Cas no 2228359-78-0 (2-(dimethylamino)-5-fluorophenyl sulfamate)

• Product Name: 2-(dimethylamino)-5-fluorophenyl sulfamate
• CAS No: 2228359-78-0
• MF: C₈H₁₁FN₂O₃S
• MW: 234.247944116592
• CID: 6570875
• PubChem ID: 165883066
• Update Time: 2025-06-08

2-(dimethylamino)-5-fluorophenyl sulfamate Chemical and Physical Properties

Names and Identifiers

• 2-(dimethylamino)-5-fluorophenyl sulfamate
• EN300-2004498
• 2228359-78-0

• Inchi： 1S/C8H11FN2O3S/c1-11(2)7-4-3-6(9)5-8(7)14-15(10,12)13/h3-5H,1-2H3,(H2,10,12,13)
• InChI Key： IMHJLAXQGVRASK-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OC1C=C(C=CC=1N(C)C)F

Computed Properties

• Exact Mass: 234.04744155g/mol
• Monoisotopic Mass: 234.04744155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 81Ų

Additional information on 2-(dimethylamino)-5-fluorophenyl sulfamate

Recent Advances in the Study of 2-(Dimethylamino)-5-fluorophenyl Sulfamate (CAS: 2228359-78-0)

2-(Dimethylamino)-5-fluorophenyl sulfamate (CAS: 2228359-78-0) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This sulfamate derivative has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and targeted drug delivery. Recent studies have focused on elucidating its molecular mechanisms, pharmacokinetic properties, and therapeutic efficacy, making it a focal point for researchers aiming to develop novel pharmacological agents.

The primary objective of recent research has been to explore the compound's interaction with sulfatase enzymes, which play a crucial role in various physiological and pathological processes. Sulfatases are involved in the hydrolysis of sulfate esters, and their dysregulation has been implicated in diseases such as cancer, neurodegenerative disorders, and metabolic syndromes. By inhibiting or modulating these enzymes, 2-(dimethylamino)-5-fluorophenyl sulfamate offers a potential therapeutic strategy for these conditions. Recent in vitro and in vivo studies have demonstrated its high selectivity and potency, positioning it as a promising candidate for further development.

Methodologically, researchers have employed advanced techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry to characterize the compound's structure and binding affinity. These studies have revealed that the dimethylamino and fluorine substituents significantly enhance the compound's stability and bioavailability. Furthermore, computational modeling has provided insights into the optimal binding conformations and potential modifications to improve its pharmacological profile. These findings are critical for the rational design of next-generation sulfamate-based therapeutics.

In terms of results, preclinical studies have reported that 2-(dimethylamino)-5-fluorophenyl sulfamate exhibits potent inhibitory effects on specific sulfatase isoforms, with minimal off-target activity. This selectivity is particularly advantageous for reducing adverse effects in therapeutic applications. Additionally, pharmacokinetic studies have shown favorable absorption and distribution profiles, suggesting that the compound could be administered orally with good systemic availability. These attributes underscore its potential as a lead compound for clinical translation.

Looking ahead, the next phase of research will likely focus on optimizing the compound's formulation and evaluating its efficacy in animal models of disease. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical trials. Moreover, the integration of omics technologies and high-throughput screening could further elucidate the compound's mechanism of action and identify potential biomarkers for patient stratification.

In conclusion, 2-(dimethylamino)-5-fluorophenyl sulfamate (CAS: 2228359-78-0) represents a promising avenue for therapeutic intervention in sulfatase-related disorders. Its unique chemical properties, combined with its demonstrated biological activity, make it a valuable subject of ongoing research. As the field advances, this compound may pave the way for innovative treatments that address unmet medical needs in oncology, neurology, and beyond.